Cas no 5580-89-2 (2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-)

2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)- structure
5580-89-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-
CAS No:5580-89-2
MF:C9H11BrN2O3
MW:275.099241495132
CID:387164
PubChem ID:263554
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-
    • 1-(Tetrahydro-2-pyranyl)-5-brom-uracil
    • 5-bromo-1-(tetrahydro-2h-pyran-2-yl)pyrimidine-2,4(1h,3h)-dione
    • 5-bromo-1-tetrahydropyran-2-yl-1H-pyrimidine-2,4-dione
    • AC1L69XR
    • AC1Q23VZ
    • AG-K-90487
    • AR-1G7341
    • CTK1H5112
    • NCIOpen2_006358
    • NSC98048
    • DTXSID90294774
    • 5580-89-2
    • NSC-98048
    • Inchi: 1S/C9H11BrN2O3/c10-6-5-12(9(14)11-8(6)13)7-3-1-2-4-15-7/h5,7H,1-4H2,(H,11,13,14)
    • InChI Key: YKSYKEJFDYVOEW-UHFFFAOYSA-N
    • SMILES: BrC1C(NC(N(C=1)C1CCCCO1)=O)=O

Computed Properties

  • Exact Mass: 273.99533
  • Monoisotopic Mass: 273.99530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.64
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